Cas no 115522-13-9 (3-(3,4-dimethylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(3,4-dimethylphenyl)-2-oxopropanoic acid
• CAS No: 115522-13-9
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6222626
• PubChem ID: 20031707
• Update Time: 2026-03-11

3-(3,4-dimethylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-2-oxopropanoic acid
• SCHEMBL10534540
• EN300-1855611
• MFCD12047009
• SY339235
• 115522-13-9

• Inchi： 1S/C11H12O3/c1-7-3-4-9(5-8(7)2)6-10(12)11(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： LVOQCQHGSGURKK-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives

Additional information on 3-(3,4-dimethylphenyl)-2-oxopropanoic acid

Comprehensive Overview of 3-(3,4-Dimethylphenyl)-2-Oxopropanoic Acid (CAS No. 115522-13-9): Properties, Applications, and Industry Insights

3-(3,4-Dimethylphenyl)-2-oxopropanoic acid (CAS No. 115522-13-9) is a specialized organic compound with a molecular formula of C₁₁H₁₂O₃. This keto acid derivative features a dimethylphenyl group attached to a 2-oxopropanoic acid backbone, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique structure contributes to its role in enantioselective reactions and metabolic pathway studies, aligning with current research trends in green chemistry and sustainable synthesis.

The compound’s physicochemical properties include a molecular weight of 192.21 g/mol and a melting point range of 120–125°C. Its solubility profile in polar solvents like ethanol and dimethyl sulfoxide (DMSO) enhances its utility in laboratory-scale applications. Recent studies highlight its potential as a chiral building block for API (Active Pharmaceutical Ingredient) development, particularly in nonsteroidal anti-inflammatory drugs (NSAIDs) and antidiabetic agents, addressing growing demand for precision medicine solutions.

In the context of user search trends, queries such as "synthesis of 3-(3,4-dimethylphenyl)-2-oxopropanoic acid" and "CAS 115522-13-9 applications" reflect strong interest in its industrial scalability. Researchers frequently explore its catalytic asymmetric hydrogenation potential, a topic gaining traction due to advancements in heterogeneous catalysis. Additionally, its relevance to biocatalysis aligns with the rise of enzyme-driven synthesis in pharma 4.0 initiatives.

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Emerging applications in flavor and fragrance industries leverage its aromatic methyl groups for synthetic musk precursors. Environmental considerations drive innovations in waste-minimized synthesis, responding to searches for eco-friendly chemical processes. The compound’s low toxicity profile (as per OECD 420 testing) makes it a candidate for cosmetic ingredient research, tapping into the clean beauty movement.

Future directions include structure-activity relationship (SAR) studies to optimize its bioavailability, particularly for CNS-targeting therapeutics. Patent analyses reveal growing IP activity around crystalline polymorphs of this compound, indicating its commercial potential. Collaborative efforts between academia and CROs are expected to accelerate its adoption in next-gen drug discovery platforms.